molecular formula C15H11Cl2N5S B1217482 6H-Thieno(3,2-f)(1,2,4)triazolo(4,3-a)(1,4)diazepine-9-methanamine, 2-chloro-4-(2-chlorophenyl)- CAS No. 54123-40-9

6H-Thieno(3,2-f)(1,2,4)triazolo(4,3-a)(1,4)diazepine-9-methanamine, 2-chloro-4-(2-chlorophenyl)-

Cat. No. B1217482
CAS RN: 54123-40-9
M. Wt: 364.3 g/mol
InChI Key: RGOKQIQTQRBIDH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6H-Thieno(3,2-f)(1,2,4)triazolo(4,3-a)(1,4)diazepine-9-methanamine, 2-chloro-4-(2-chlorophenyl)-, also known as 6H-Thieno(3,2-f)(1,2,4)triazolo(4,3-a)(1,4)diazepine-9-methanamine, 2-chloro-4-(2-chlorophenyl)-, is a useful research compound. Its molecular formula is C15H11Cl2N5S and its molecular weight is 364.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6H-Thieno(3,2-f)(1,2,4)triazolo(4,3-a)(1,4)diazepine-9-methanamine, 2-chloro-4-(2-chlorophenyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6H-Thieno(3,2-f)(1,2,4)triazolo(4,3-a)(1,4)diazepine-9-methanamine, 2-chloro-4-(2-chlorophenyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

54123-40-9

Product Name

6H-Thieno(3,2-f)(1,2,4)triazolo(4,3-a)(1,4)diazepine-9-methanamine, 2-chloro-4-(2-chlorophenyl)-

Molecular Formula

C15H11Cl2N5S

Molecular Weight

364.3 g/mol

IUPAC Name

[4-chloro-7-(2-chlorophenyl)-3-thia-1,8,11,12-tetrazatricyclo[8.3.0.02,6]trideca-2(6),4,7,10,12-pentaen-13-yl]methanamine

InChI

InChI=1S/C15H11Cl2N5S/c16-10-4-2-1-3-8(10)14-9-5-11(17)23-15(9)22-12(6-18)20-21-13(22)7-19-14/h1-5H,6-7,18H2

InChI Key

RGOKQIQTQRBIDH-UHFFFAOYSA-N

SMILES

C1C2=NN=C(N2C3=C(C=C(S3)Cl)C(=N1)C4=CC=CC=C4Cl)CN

Canonical SMILES

C1C2=NN=C(N2C3=C(C=C(S3)Cl)C(=N1)C4=CC=CC=C4Cl)CN

synonyms

9-(aminomethyl)-2-chloro-4-(o-chlorophenyl)-6H-thieno(3,2-f)-s-triazolo-(4,3-a)(1,4)diazepine hydrochloride
Ro 11 7800
Ro 11-7800
Ro-11-7800

Origin of Product

United States

Synthesis routes and methods

Procedure details

0.75 g of 2-chloro-4-(o-chlorophenyl)-6H-thieno[3,2-f]-s-triazolo[4,3-a][1,4]diazepine-9-methanol is dissolved in 25 ml of absolute chloroform and there is added thereto 0.7 g of triethylamine and 0.6 g of methanesulphochloride. The mixture is stirred for 2.5 hours at 25° C., then washed twice with water and twice with saturated sodium chloride solution, dried over sodium sulphate and evaporated. The resulting oily methanesulphonic acid ester of 2-chloro-4-(o-chlorophenyl)-6H-thieno[3,2-f]-s-triazolo[4,3-a][1,4]diazepine-9-methanol is dissolved in 10 ml of dimethylformamide and the solution added dropwise at 0°-5° C. to a solution of 1 ml of liquid ammonia in 5 ml of dimethylformamide. The mixture is stirred for 2 hours at room temperature and then partitioned between saturated sodium chloride solution and methylene chloride. The organic phase is dried and evaporated and the residue recrystallized from ethanol. There is obtained 9-aminomethyl-2-chloro- 4-(o-chlorophenyl)-6H-thieno[3,2-f]-s-triazolo[4,3-a][1,4]diazepine of melting point 190°-192° C.
Name
2-chloro-4-(o-chlorophenyl)-6H-thieno[3,2-f]-s-triazolo[4,3-a][1,4]diazepine-9-methanol
Quantity
0.75 g
Type
reactant
Reaction Step One
Quantity
25 mL
Type
solvent
Reaction Step One
Quantity
0.7 g
Type
reactant
Reaction Step Two

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